Cas no 1000339-93-4 (4-Fluoro-2-(hydroxymethyl)benzonitrile)

4-Fluoro-2-(hydroxymethyl)benzonitrile structure
1000339-93-4 structure
Product Name:4-Fluoro-2-(hydroxymethyl)benzonitrile
CAS No:1000339-93-4
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD09864693
CID:1095749
PubChem ID:26986172
Update Time:2025-04-20

4-Fluoro-2-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-hydroxymethylbenzonitrile
    • 2-Cyano-5-fluorobenzyl alcohol
    • 4-Fluoro-2-(hydroxymethyl)benzonitrile
    • CTK8A2638
    • MolPort-001-777-508
    • PC8753
    • SBB086764
    • 2-Cyano-5-fluorobenzyl alcohol, (2-Cyano-5-fluorophenyl)methanol
    • 2-Cyano-5-fluorobenzyl alcohol [4-Fluoro-2-hydroxymethylbenzonitrile]
    • DTXSID80650502
    • DB-295266
    • 1000339-93-4
    • AC-28648
    • A856964
    • PS-6890
    • MFCD09864693
    • AKOS013153987
    • SCHEMBL16962135
    • SY226957
    • Benzonitrile, 4-fluoro-2-(hydroxymethyl)-
    • MDL: MFCD09864693
    • Inchi: 1S/C8H6FNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,11H,5H2
    • InChI Key: NJSSPVGHLXWQFD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C#N)=C(C=1)CO

Computed Properties

  • Exact Mass: 151.043341977g/mol
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 275.0±25.0 ºC (760 Torr),
  • Flash Point: 120.1±23.2 ºC,
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Fluoro-2-(hydroxymethyl)benzonitrile Security Information

4-Fluoro-2-(hydroxymethyl)benzonitrile Pricemore >>

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